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Compound of Interest

Compound Name: Methyl 3-methyl-2-butenoate

Cat. No.: B124407 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like Methyl 3-methyl-2-butenoate are critical for ensuring laboratory safety

and environmental compliance. This guide provides a comprehensive, step-by-step procedure

for the proper disposal of Methyl 3-methyl-2-butenoate, a flammable liquid that requires

careful management as hazardous waste.

Essential Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle Methyl 3-methyl-2-
butenoate in a well-ventilated area, preferably within a chemical fume hood.[1] Always wear

appropriate personal protective equipment (PPE), including safety goggles with side shields,

chemical-resistant gloves, and a lab coat, to prevent skin and eye contact.[1] Due to its

flammable nature (Flammable Liquid, Category 3), all potential ignition sources, such as open

flames, hot surfaces, and sparks, must be eliminated from the work area.[1][2][3] Use non-

sparking tools and explosion-proof equipment when handling this substance.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Methyl 3-methyl-2-butenoate, which

is essential for its safe handling and storage.
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Property Value

CAS Number 924-50-5

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol [5][6]

Appearance Liquid

Boiling Point 70-75 °C at 60 mmHg

Density 0.873 g/mL at 25 °C

Flash Point 37 °C (98.6 °F) - closed cup

Refractive Index n20/D 1.4364

Hazard Class 3 (Flammable liquids)

Step-by-Step Disposal Protocol
The disposal of Methyl 3-methyl-2-butenoate must be managed as flammable liquid

hazardous waste.[1] It is crucial not to dispose of this chemical down the drain or in regular

trash receptacles.[1]

Waste Collection:

Collect waste Methyl 3-methyl-2-butenoate in a designated, leak-proof container that is

compatible with organic solvents. Glass bottles are suitable for small quantities, while

metal cans may be appropriate for larger volumes.[1]

Ensure the container is clean and has not been previously used for incompatible

chemicals such as strong acids, strong bases, or strong oxidizing agents.[1]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[1]

The label must include the full chemical name, "Methyl 3-methyl-2-butenoate," and

specify that it is a "Flammable Liquid".[1]
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If the waste is a mixture, list all constituents and their approximate percentages.[1]

Storage:

Keep the waste container tightly sealed except when adding waste.[1]

Store the container in a cool, dry, and well-ventilated area, away from heat and ignition

sources.[1][2]

Ensure the use of secondary containment for liquid hazardous waste to prevent spills.[1]

Arranging for Disposal:

Follow your institution's specific procedures for requesting a hazardous waste pickup.[1]

Contact your institution's Environmental Health and Safety (EHS) office to schedule the

collection of the waste.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-methyl-2-butenoate.
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Start: Methyl 3-methyl-2-butenoate
for Disposal

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated
Fume Hood

Eliminate Ignition Sources
(No Flames, Sparks, Hot Surfaces)

Select a Compatible,
Leak-Proof Waste Container

Label Container:
'Hazardous Waste'
'Flammable Liquid'

'Methyl 3-methyl-2-butenoate'

Store in a Cool, Dry, Ventilated Area
with Secondary Containment

Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 3-methyl-2-butenoate.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Methyl 3-methyl-2-butenoate, minimizing risks to themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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